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Compound of Interest

Compound Name: SJF620

Cat. No.: B1193512

Introduction

SJF620 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the
targeted degradation of Bruton's tyrosine kinase (BTK).[1][2][3][4] As a heterobifunctional
molecule, SJF620 links a BTK-binding moiety to a ligand for the E3 ubiquitin ligase Cereblon
(CRBN), thereby inducing the ubiquitination and subsequent proteasomal degradation of BTK.
[1][2][3][4][5][6] This targeted protein degradation offers a powerful approach for studying BTK
signaling and holds therapeutic potential in various B-cell malignancies.[1][4] These application
notes provide detailed protocols for the preparation of SJF620 stock solutions for use in cell
culture experiments.

Data Presentation

Quantitative data for the preparation of SJF620 stock solutions are summarized in the table
below for easy reference.
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Parameter Value Source
Molecular Weight 760.84 g/mol [3B1[71[8]
Recommended Solvent Dimethyl Sulfoxide (DMSO) 315171
Solubility in DMSO 100 mg/mL (131.43 mM) [31[7]

Recommended Stock ] ]
, 10 mM in DMSO General Practice
Concentration

_ -20°C for up to 1 month; -80°C
Storage of Stock Solution [51191[10]
for up to 6 months

Final DMSO Concentration in

Vedia < 0.5% [9][10][11]

Experimental Protocols

Materials
e SJF620 powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

o Sterile, nuclease-free water or cell culture medium for dilution
e \ortex mixer

» Ultrasonic bath (optional)

Protocol for Preparing a 10 mM SJF620 Stock Solution

o Preparation: Before opening the vial, centrifuge the SJF620 powder to ensure all the
material is at the bottom.[9]

o Calculation: To prepare a 10 mM stock solution, calculate the required amount of DMSO. For
example, to prepare 1 mL of a 10 mM stock solution:
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o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 0.010 mol/L x 0.001 L x 760.84 g/mol = 7.61 mg

 Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the SJF620
powder. For instance, add 1 mL of DMSO to 7.61 mg of SJF620.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
gentle warming to 37°C or sonication in an ultrasonic bath can be used to aid dissolution.[5]

[7]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5][9][12] Store the aliquots at
-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).[5][10]

Protocol for Preparing Working Solutions

e Thawing: Thaw a single aliquot of the 10 mM SJF620 stock solution at room temperature.

« Dilution: Dilute the stock solution to the desired final concentration in pre-warmed cell culture
medium. It is recommended to perform serial dilutions to ensure accuracy. For example, to
achieve a final concentration of 10 uM in 1 mL of medium, add 1 pL of the 10 mM stock
solution to 999 L of cell culture medium.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is below 0.5% to avoid cellular toxicity.[9][10][11] A vehicle control (medium with the
same final concentration of DMSO) should be included in all experiments.

o Application: Add the final working solution to your cell cultures and incubate for the desired
experimental duration.

Mandatory Visualization

The following diagrams illustrate the mechanism of action of SJF620 and the experimental
workflow for preparing stock solutions.
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Caption: Mechanism of action of SJF620.
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SJF620 Stock and Working Solution Preparation
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Caption: Experimental workflow for preparing SJF620 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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